Cas no 333426-05-4 (2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-)
333426-05-4 structure
Product Name:2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-
CAS No:333426-05-4
MF:C9H8N2OS2
MW:224.302618980408
CID:301835
PubChem ID:786375
Update Time:2025-04-19
2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)-
- N-(4-methyl-1,3-thiazol-2-yl)-2-thiophenecarboxamide
- CHEMBL1446967
- HMS1407J16
- N-(4-Methylthiazol-2-yl)thiophene-2-carboxamide
- SMR000070091
- Enamine_004790
- HMS2325C14
- SDCCGMLS-0010506.P002
- 333426-05-4
- N-(4-METHYL-13-THIAZOL-2-YL)THIOPHENE-2-CARBOXAMIDE
- AKOS003254764
- MLS000061221
-
- Inchi: 1S/C9H8N2OS2/c1-6-5-14-9(10-6)11-8(12)7-3-2-4-13-7/h2-5H,1H3,(H,10,11,12)
- InChI Key: MGGXMIGZPZPTLX-UHFFFAOYSA-N
- SMILES: S1C=C(C)N=C1NC(C1=CC=CS1)=O
Computed Properties
- Exact Mass: 224.00794
- Monoisotopic Mass: 224.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 98.5Ų
Experimental Properties
- PSA: 41.99
2-Thiophenecarboxamide,N-(4-methyl-2-thiazolyl)- Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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